Cas no 2172536-60-4 (4-formyl-1-(2-methoxyethyl)-1H-pyrazole-5-sulfonyl chloride)

• Product Name: 4-formyl-1-(2-methoxyethyl)-1H-pyrazole-5-sulfonyl chloride
• CAS No: 2172536-60-4
• MF: C₇H₉ClN₂O₄S
• MW: 252.675359487534
• CID: 6282287
• PubChem ID: 165588775
• Update Time: 2025-06-11

4-formyl-1-(2-methoxyethyl)-1H-pyrazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-formyl-1-(2-methoxyethyl)-1H-pyrazole-5-sulfonyl chloride
• 2172536-60-4
• EN300-1610092

• Inchi： 1S/C7H9ClN2O4S/c1-14-3-2-10-7(15(8,12)13)6(5-11)4-9-10/h4-5H,2-3H2,1H3
• InChI Key： JRMWLZGHVACBBO-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C=O)C=NN1CCOC)(=O)=O

Computed Properties

• Exact Mass: 251.9971556g/mol
• Monoisotopic Mass: 251.9971556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 86.6Ų

Additional information on 4-formyl-1-(2-methoxyethyl)-1H-pyrazole-5-sulfonyl chloride

Introduction to 4-formyl-1-(2-methoxyethyl)-1H-pyrazole-5-sulfonyl chloride (CAS No. 2172536-60-4)

4-formyl-1-(2-methoxyethyl)-1H-pyrazole-5-sulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its versatile structural features and potential applications. This compound, identified by the CAS number 2172536-60-4, belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their role in drug discovery and development. The presence of both a formyl group and a sulfonyl chloride moiety in its molecular structure makes it a valuable intermediate in the synthesis of various bioactive molecules.

The formyl group (–CHO) and the sulfonyl chloride (–SO₂Cl) functional groups are particularly noteworthy, as they provide distinct reactivity patterns that can be exploited for further chemical modifications. The formyl group is a well-known electrophile that readily participates in condensation reactions, forming Schiff bases and other conjugated systems. On the other hand, the sulfonyl chloride group is highly reactive in nucleophilic substitution reactions, allowing for the introduction of various substituents such as amines, alcohols, and thiols. These properties make 4-formyl-1-(2-methoxyethyl)-1H-pyrazole-5-sulfonyl chloride a versatile building block for the synthesis of more complex molecules.

In recent years, there has been growing interest in pyrazole derivatives due to their broad spectrum of biological activities. Pyrazoles have been shown to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The specific substitution pattern in 4-formyl-1-(2-methoxyethyl)-1H-pyrazole-5-sulfonyl chloride may contribute to unique pharmacological profiles, making it a promising candidate for further investigation. For instance, the 2-methoxyethyl side chain could influence solubility and metabolic stability, while the formyl and sulfonyl chloride groups provide handles for further derivatization.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The formyl group can be used to form Schiff bases with various nitrogen-containing ligands, which have been reported to possess significant biological activity. Similarly, the sulfonyl chloride group can be converted into amides or sulfonamides through reaction with nucleophiles, expanding the range of possible derivatives. These transformations open up numerous possibilities for designing molecules with tailored properties.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. Pyrazoles, in particular, have been extensively studied for their ability to modulate biological pathways relevant to human diseases. For example, pyrazole derivatives have been investigated for their potential as kinase inhibitors, which are crucial in targeting cancers and inflammatory diseases. The structural features of 4-formyl-1-(2-methoxyethyl)-1H-pyrazole-5-sulfonyl chloride suggest that it could be a precursor to such kinase inhibitors or other targeted therapies.

The synthesis of 4-formyl-1-(2-methoxyethyl)-1H-pyrazole-5-sulfonyl chloride involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of a pyrazole core, followed by functionalization at the 4-position with a formyl group and at the 5-position with a sulfonyl chloride group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to introduce the 2-methoxyethyl side chain efficiently.

The reactivity of this compound makes it an attractive candidate for library screening programs aimed at identifying novel bioactive molecules. High-throughput screening techniques can be used to evaluate thousands of derivatives derived from 4-formyl-1-(2-methoxyethyl)-1H-pyrazole-5-sulfonyl chloride, providing rapid access to lead compounds for further development. This approach is particularly valuable in drug discovery pipelines where time-to-market is critical.

In addition to its pharmaceutical applications, 4-formyl-1-(2-methoxyethyl)-1H-pyrazole-5-sulfonyl chloride may find utility in materials science and agrochemical research. The ability to modify its structure allows for the creation of polymers with specific properties or agrochemicals with enhanced efficacy. For instance, sulfonamide derivatives derived from this compound could serve as herbicides or fungicides due to their known biological activity against plant pathogens.

The safety and handling of 4-formyl-1-(2-methoxyethyl)-1H-pyrazole-5-sulfonyl chloride should be carefully considered during synthesis and application. While it is not classified as a hazardous material under standard definitions, proper laboratory practices should be followed to minimize exposure risks. Personal protective equipment such as gloves and safety goggles is recommended when handling this compound.

Future research directions may focus on exploring new synthetic routes to improve accessibility and scalability of 4-formyl-1-(2-methoxyethyl)-1H-pyrazole-5-sulfonyl chloride while maintaining high purity standards. Additionally, computational studies could provide insights into its reactivity and potential applications by modeling interactions with biological targets or other molecules.

The versatility of 4-formyl-1-(2-methoxyethyl)-1H-pyrazole-5-sulfonyl chloride underscores its significance as a chemical intermediate in modern research. Its unique structural features offer opportunities for innovation across multiple disciplines, from pharmaceuticals to materials science. As research continues to uncover new applications for this compound, its importance is likely to grow further.